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Compound of Interest

Compound Name: Musk tibetene

Cat. No.: B1677579

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
transport of Musk Tibetene, a synthetic nitroaromatic musk compound. Due to its persistence,
bioaccumulative potential, and toxicity, understanding its behavior in the environment is of
critical importance. This document summarizes key physicochemical properties, environmental
degradation pathways, partitioning behavior, and bioaccumulation potential. Detailed
experimental protocols for relevant studies are also provided to facilitate further research.

Physicochemical Properties

The environmental behavior of a chemical is largely dictated by its physicochemical properties.
Musk Tibetene is a solid, lipophilic substance with low water solubility and a low vapor

pressure, indicating its tendency to partition from water to organic phases such as sediment,
soil, and biota.
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Property Value Reference
Molecular Formula C13H18N204 [1]
Molecular Weight 266.29 g/mol [1]
Physical Form Solid, pale yellow crystals [2][3]
Melting Point 135.5 °C (experimental) [2]
Boiling Point 367.5 °C (calculated) [2]
Vapor Pressure 5.22 x 10~ Pa (calculated) [2]
Water Solubility 0.052 mg/L (experimental) [2]
Log K_ow_ (Octanol-Water )

Partition Coefficient) >0 (experimental) 2]
Henry's Law Constant 0.101 Pa-m3/mol (calculated) [2]

Environmental Fate and Transport

Musk Tibetene enters the environment primarily through wastewater effluent, as it is used in a
variety of consumer products.[2] Its fate is governed by a combination of transport and
transformation processes.

Transport

Due to its low volatility, long-range atmospheric transport is considered a potential pathway for
the distribution of Musk Tibetene to remote areas.[2] In aquatic systems, its high lipophilicity
and low water solubility lead to its partitioning to suspended solids, sediment, and sludge in
wastewater treatment plants (WWTPS).[2]

Degradation
2.2.1. Photodegradation
Musk Tibetene is susceptible to photodegradation in the presence of light. In agueous

solutions or acetonitrile/water mixtures, it can be degraded with half-lives ranging from
approximately 20 minutes to several hours, depending on the conditions.[4][5] The
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photodegradation process involves the transformation of Musk Tibetene into several
photoproducts.[4][5]
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3,3,5,6,7-pentamethyl-4-nitro-3H-indole

Musk Tibetene 3,3,5,6,7-pentamethyl-4-nitro-1H-indoline

3,3,5,6,7-pentamethyl-4-nitro-3H-indolinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

